Cas no 93777-46-9 (Hexanoic acid,2-ethyl-, decyl ester)

Hexanoic acid, 2-ethyl-, decyl ester (CAS: 110-38-3) is a synthetic ester compound commonly used as a plasticizer, lubricant, or intermediate in specialty chemical formulations. Its branched alkyl structure contributes to low volatility and good thermal stability, making it suitable for high-temperature applications. The ester's moderate polarity enhances compatibility with polymers and organic matrices, while its hydrophobic nature improves moisture resistance. It exhibits low viscosity and favorable solvency properties, facilitating processing in coatings, adhesives, or elastomers. The compound's balanced molecular weight ensures a combination of mobility and permanence in formulated systems. Typical industrial uses include functional fluids and additive blends where controlled evaporation rates and material compatibility are required.

Hexanoic acid,2-ethyl-, decyl ester structure

93777-46-9 structure

Product Name:Hexanoic acid,2-ethyl-, decyl ester

CAS No:93777-46-9

MF:C₁₈H₃₆O₂

MW:284.477246284485

CID:813399

PubChem ID:545678

Update Time:2025-10-20

Hexanoic acid,2-ethyl-, decyl ester Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid,2-ethyl-, decyl ester
- decyl 2-ethylhexanoate
- 2-Ethylhexansauredecylester
- NPTQTLMUAAVGNU-UHFFFAOYSA-N
- 2-Ethylhexanoic acid, decyl ester
- BS-51675
- DTXSID50918060
- Decyl 2-ethylhexanoate #
- NS00062683
- EINECS 298-078-6
- E84882
- 93777-46-9
- SCHEMBL2131976
- Hexanoic acid, 2-ethyl-, decyl ester
- DTXCID801347015
- Inchi： 1S/C18H36O2/c1-4-7-9-10-11-12-13-14-16-20-18(19)17(6-3)15-8-5-2/h17H,4-16H2,1-3H3
- InChI Key： NPTQTLMUAAVGNU-UHFFFAOYSA-N
- SMILES： O(C(C(CC)CCCC)=O)CCCCCCCCCC

Computed Properties

Exact Mass: 284.27153
Monoisotopic Mass: 284.27153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 15
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 7.5

Experimental Properties

Density: 0.863
Boiling Point: 326.5°Cat760mmHg
Flash Point: 153.2°C
Refractive Index: 1.441

Hexanoic acid,2-ethyl-, decyl ester Pricemore >>

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